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Compound of Interest

Compound Name: Bis(trifluoromethyl) peroxide

Cat. No.: B1618316 Get Quote

Bis(trifluoromethyl) peroxide (BTP) is a colorless, gaseous fluorocarbon derivative utilized as

a radical initiator in polymerization reactions.[1][2] While it is noted for being non-explosive and

having good thermal stability, unlike many other organic peroxides, it is still a highly reactive

and potentially hazardous compound that requires strict safety protocols for handling, storage,

and disposal.[1][3]

Personal Protective Equipment (PPE)
When handling Bis(trifluoromethyl) peroxide, skilled personnel must use appropriate

personal protective equipment to minimize exposure and ensure safety.[4] The following PPE is

recommended:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields that conform to EN

166 (EU) or NIOSH (US) standards.[5] A face shield may also be necessary for additional

protection against splashes.[6][7]

Skin Protection: Wear fire/flame resistant and impervious clothing.[5] Chemical-resistant

gloves are essential; it is good practice to use both inner and outer gloves.[6][8]

Respiratory Protection: Due to its gaseous nature, respiratory protection is critical. If

exposure limits are exceeded or irritation is experienced, a full-face respirator should be

used.[5] In situations with high potential for exposure, a positive-pressure, self-contained

breathing apparatus (SCBA) may be required.[6][8]
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Footwear: Chemical-resistant boots, preferably with steel toes, should be worn.[6][7]

Chemical and Physical Properties
A summary of the key quantitative data for Bis(trifluoromethyl) peroxide is provided below.

Property Value

Chemical Formula C2F6O2[1]

Molar Mass 170.011 g/mol [1]

Physical Appearance Colorless Gas[2]

Boiling Point -37 °C (-35 °F; 236 K)[1]

Density 1.588 g/cm³[1]

Vapor Pressure 5180 mmHg at 25°C[3]

Decomposition Temp. 220 °C[2]

Operational Plan: Handling and Storage
Adherence to proper handling and storage procedures is critical to mitigating the risks

associated with Bis(trifluoromethyl) peroxide.

Step 1: Preparation and Engineering Controls
Ventilation: Always handle Bis(trifluoromethyl) peroxide in a well-ventilated area, such as

a chemical fume hood, to minimize inhalation exposure.[5][9] Ensure that eyewash stations

and safety showers are located close to the workstation.[9]

Eliminate Ignition Sources: This compound is used in radical reactions and appropriate

precautions must be taken. Keep the handling area free of heat, sparks, open flames, and

hot surfaces.[4][9] Use non-sparking tools and explosion-proof electrical and ventilating

equipment.[9] All metal equipment should be grounded to prevent static electricity discharge.

[9]
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Quantity Limitation: Only bring the minimum quantity of peroxide required for a single

operation into the workspace.[4]

Step 2: Handling Procedures
Container Integrity: Keep the product in its original, tightly closed container.[4][5]

Avoid Contamination: Contact with materials such as rust, dirt, ashes, and other chemicals

can lead to violent decomposition.[4] Never return unused peroxide to its original container to

avoid contamination.[4]

Personal Hygiene: Avoid contact with skin and eyes.[5] Do not smoke, eat, or drink in the

handling area.[4] Wash hands, face, and any exposed skin thoroughly after handling.[9]

Step 3: Storage
Conditions: Store the container in a dry, cool, and well-ventilated place.[5] It should be stored

away from incompatible materials and foodstuffs.[5]

Labeling: Ensure all containers are clearly labeled with the date received and the date

opened.[10]

Container Type: Store in air-tight, light-resistant containers.[10] Do not use glass or metal

vessels where a pressure build-up from decomposition cannot be detected.[4]

Emergency and Disposal Plan
Accidental Release Measures

Personal Precautions: In case of a leak or spill, evacuate unnecessary personnel. Ensure

adequate ventilation and wear the appropriate PPE as described above.[9]

Containment: Prevent further leakage or spillage if it is safe to do so.[5]

Clean-up: For spills, immediately soak up the material with an inert absorbent like

vermiculite.[4] The contaminated absorbent material should then be wetted with water,

collected with non-sparking tools, and placed in a suitable container for disposal.[4] The spill

area should be cleaned with water and a surfactant to remove any remaining traces.[4]
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Disposal Plan
Regulatory Compliance: Bis(trifluoromethyl) peroxide is considered a hazardous waste

and must be disposed of in accordance with all federal, state, and local regulations.[11][12]

Disposal Method: The recommended method for disposal is incineration by an approved and

licensed waste disposal facility.[11][12] For liquid organic peroxides, it is often recommended

to first dilute the material with an inert solvent (like Fuel Oil #2) to reduce the active oxygen

content to less than 1% before incineration.[12]

Expired Material: Any out-of-date or off-specification material should be treated as hazardous

waste and disposed of promptly.[12]
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Workflow for Safe Handling of Bis(trifluoromethyl) peroxide

Preparation Phase

Handling & Storage

Contingency & Disposal

1. Assess Hazards & Review SDS

2. Don Appropriate PPE
(Goggles, Respirator, Gloves, Impervious Clothing)

3. Prepare Workspace
(Ventilated Hood, No Ignition Sources, Grounded Equipment)

4. Handle Chemical
(Minimize Quantity, Avoid Contamination)

5. Store Properly
(Cool, Dry, Ventilated, Tightly Closed, Original Container)

Accidental Release
(Evacuate, Ventilate, Use PPE, Contain & Clean)

If Spill Occurs

6. Waste Disposal
(Dispose as Hazardous Waste via Licensed Facility)

Click to download full resolution via product page

Caption: A workflow diagram outlining the key procedural steps for the safe handling of

Bis(trifluoromethyl) peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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